Cas no 2680783-29-1 (benzyl N-{4-2-(hydroxymethyl)pyrrolidin-1-ylpyrimidin-2-yl}carbamate)

• Product Name: benzyl N-{4-2-(hydroxymethyl)pyrrolidin-1-ylpyrimidin-2-yl}carbamate
• CAS No: 2680783-29-1
• MF: C₁₇H₂₀N₄O₃
• MW: 328.365703582764
• CID: 5623452
• PubChem ID: 165931413
• Update Time: 2025-05-19

benzyl N-{4-2-(hydroxymethyl)pyrrolidin-1-ylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295218
• benzyl N-{4-[2-(hydroxymethyl)pyrrolidin-1-yl]pyrimidin-2-yl}carbamate
• 2680783-29-1
• benzyl N-{4-2-(hydroxymethyl)pyrrolidin-1-ylpyrimidin-2-yl}carbamate

• Inchi： 1S/C17H20N4O3/c22-11-14-7-4-10-21(14)15-8-9-18-16(19-15)20-17(23)24-12-13-5-2-1-3-6-13/h1-3,5-6,8-9,14,22H,4,7,10-12H2,(H,18,19,20,23)
• InChI Key： SRKNWFDLOOAUDS-UHFFFAOYSA-N
• SMILES： OCC1CCCN1C1C=CN=C(NC(=O)OCC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 328.15354051g/mol
• Monoisotopic Mass: 328.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.6Ų

Additional information on benzyl N-{4-2-(hydroxymethyl)pyrrolidin-1-ylpyrimidin-2-yl}carbamate

Comprehensive Overview of Benzyl N-{4-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidin-2-yl}carbamate (CAS No. 2680783-29-1)

Benzyl N-{4-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidin-2-yl}carbamate (CAS No. 2680783-29-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine and pyrimidine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific enzymes or receptors.

The compound's hydroxymethyl group and carbamate functionality make it a versatile intermediate in synthetic chemistry. Its CAS No. 2680783-29-1 serves as a critical identifier for researchers and suppliers, ensuring precise communication in academic and industrial settings. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are often used in virtual screening and molecular docking studies.

In the context of green chemistry and sustainable synthesis, Benzyl N-{4-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidin-2-yl}carbamate is also being evaluated for its potential to be synthesized using eco-friendly methodologies. This aligns with the growing demand for environmentally benign chemical processes, a topic frequently searched by professionals in the field. Additionally, its role in peptide mimetics and small molecule therapeutics is a subject of ongoing investigation, addressing common queries about its applicability in modern medicine.

From a technical standpoint, the compound's pyrrolidin-1-yl and pyrimidin-2-yl subunits are key to its molecular interactions. These features are often discussed in forums and publications related to structure-activity relationships (SAR), a hot topic among medicinal chemists. The benzyl carbamate moiety, meanwhile, is known for its stability and reactivity, making it a valuable component in prodrug design and targeted drug delivery systems.

As the scientific community continues to explore innovative therapeutic agents, compounds like Benzyl N-{4-[2-(Hydroxymethyl)pyrrolidin-1-yl]pyrimidin-2-yl}carbamate (CAS No. 2680783-29-1) remain at the forefront of research. Their potential to address unmet medical needs, combined with advancements in high-throughput screening and bioinformatics, ensures their relevance in both academic and industrial laboratories. This compound exemplifies the intersection of organic synthesis and biomedical innovation, making it a compelling subject for further study.